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Compound of Interest

D-Fructose 6-phosphate
Compound Name: , ]
dipotassium salt

CAS No.: 103213-47-4

Cat. No.: B012963

Get Quote

The Analytical Workflow: A High-Level Overview

A successful F6P quantification strategy can be deconstructed into three core stages: Sample
Preparation, Chromatographic Separation, and Mass Spectrometric Detection. Each stage
presents unique challenges and choices that directly impact the quality and reliability of the
final data. An error or oversight in an early stage cannot be rectified by downstream
optimization.
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LC-MS Workflow for F6P Quantification

Biological System
(e.g., Cell Culture, Tissue)

1. Sample Preparation

Metabolism Quenching
(e.g., Cold Methanol)

Metabolite Extraction
(e.g., Solvent Precipitation)

2. Chromatographic Separation

Separates F6P from G6P, etc.

Isomer Resolution
(e.g., HILIC, IP-RP)

3. Mass Spectrometric Detection

Detects & Fragments lons
lonization & Analysis
(e.g., ESI-, MRM)

Data Analysis &
Quantification
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Chromatographic Strategies

Pros: Good separation based on charge.
Cons: Often requires high salt buffers, less compatible with ESI-MS.

HILIC /
Mechanism: lon-pairing agent (e.g., tributylamine) binds to analyte, increasing hydrophobicity for RP retention

lon-Pair RP | Pros: High resolution for isomers. T

- Recommended Cons: Severe ion suppression, instrument contamination.
Anion Exchange \

Mechanism: Partitioning into a water-enriched layer on a polar stationary phaseT

Mechanism: Electrostatic interaction with a charged stationary phasej

Pros: Excellent for polar compounds, MS-friendly mobile phases.
Cons: Can be sensitive to matrix effects and injection solvent.

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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